Cas no 1944483-53-7 (Upadacitinib Impurity 48)

Upadacitinib Impurity 48 structure
Upadacitinib Impurity 48 structure
Product Name:Upadacitinib Impurity 48
CAS No:1944483-53-7
MF:C13H11N3O2S
MW:273.310341119766
CID:5730975
Update Time:2023-10-31

Upadacitinib Impurity 48 Chemical and Physical Properties

Names and Identifiers

    • 5H-Pyrrolo[2,3-b]pyrazine, 5-[(4-methylphenyl)sulfonyl]-
    • Upadacitinib Impurity 47
    • Upadacitinib Impurity 48
    • Inchi: 1S/C13H11N3O2S/c1-10-2-4-11(5-3-10)19(17,18)16-9-6-12-13(16)15-8-7-14-12/h2-9H,1H3
    • InChI Key: URVRWKSDGYDOFW-UHFFFAOYSA-N
    • SMILES: C12N(S(C3=CC=C(C)C=C3)(=O)=O)C=CC1=NC=CN=2

Experimental Properties

  • Density: 1.39±0.1 g/cm3(Predicted)
  • Boiling Point: 474.6±55.0 °C(Predicted)
  • pka: 0.02±0.30(Predicted)
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